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Compound of Interest

Compound Name: Acid green 85
CAS No.: 12220-00-7
Cat. No.: B1172249
Get Quote
. J

Executive Summary & Chemical Identity[1]

Acid Green 85 (CAS 12220-00-7) is a synthetic acid dye, frequently categorized within the
metal-complex dye family (often chromium or cobalt-based azo complexes), distinct from the
more common non-metallized Acid Green 25 (C.1. 61570).[1] While widely used in textile dyeing
(wool, nylon, silk) and leather processing for its "olive" shades, its application in research
requires rigorous safety protocols due to the potential presence of complexed heavy metals
and the risk of respiratory sensitization associated with fine dye powders.[1]

This guide provides a self-validating safety framework for handling Acid Green 85, prioritizing
the Precautionary Principle: treating the substance as a potential respiratory sensitizer and
heavy metal hazard until specific batch certification proves otherwise.[1]

Chemical Profile
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Property Detail

Common Name Acid Green 85

Acid Olive MGL, Acid Olive Green AL, C.1.[2]

Synonyms
ynony Acid Green 85

CAS Number 12220-00-7

] Acid Metal Complex Dye (typically 1:2 Metal
Chemical Class

Complex)
Physical State Dark Olive/Green Powder or Granules
Solubility Soluble in water; slightly soluble in ethanol

Hazard Identification & Toxicology[1][6]

Unlike simple acid dyes, Acid Green 85's classification as a metal complex introduces specific
toxicological risks. The following hazard profile is derived from the chemical class properties of
metal-complex azo dyes.

Core Hazards (GHS Classification Basis)

» Respiratory Sensitization (Category 1): High risk.[1] Inhalation of dye dust may cause allergy
or asthma symptoms or breathing difficulties.[1] This is the critical critical control point (CCP)
for lab safety.

o Skin/Eye Irritation (Category 2/2A): Contact with powder or concentrated solutions causes
irritation.[1]

e Agquatic Toxicity (Category 2/3): Harmful to aquatic life with long-lasting effects, particularly
due to metal content (Chromium/Cobalt) and low biodegradability.[1]

Mechanism of Toxicity

» Bioavailability: The metal ion in 1:2 complexes is tightly bound, reducing acute metal toxicity
compared to free salts.[1] However, metabolic breakdown or acidic environments can
release free metal ions.[1]
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+ Haptenization: Reactive groups in the dye structure can bind to serum albumin, potentially
triggering immune responses (sensitization) upon repeated inhalation.[1]

Risk Assessment & Engineering Controls

Safety relies on a "Defense in Depth" strategy.[1][3] Do not rely solely on PPE.[1]

Hierarchy of Controls Workflow

1. Elimination/Substitution

(Can Acid Green 25 be used?)

f substitution impossible

2. Engineering Controls
(Fume Hood, HEPA Weighing Station)

mplement protocols

3. Administrative Controls
(SOPs, Restricted Access)

4. PPE
(Respirator, Nitrile Gloves, Lab Coat)

———————————— ——————— i —————————————

Continuous Moriitoring

Health Surveillance

DU IR (Sensitization Check)

Click to download full resolution via product page

Figure 1: Hierarchy of Controls for handling powdered sensitizing dyes.
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Engineering Control Standards

e Primary Containment: All weighing of dry powder must occur inside a chemical fume hood or
a powder containment balance enclosure.[1]

» Velocity: Face velocity should be maintained between 0.3 — 0.5 m/s to prevent turbulence
that could disperse light powder.[1]

 Static Control: Use anti-static weighing boats and spatulas.[1] Acid Green 85 powder is
often fine and prone to static charge, which causes "jumping" and aerosolization.[1]

Personal Protective Equipment (PPE) Matrix

Protection Zone Requirement Rationale

N95 / P2 (Minimum); P100/P3 Prevents inhalation of
Respiratory recommended for spill particulates <5um which can

cleanup.[1][2] trigger sensitization.[1][2]

Prevents skin staining and
5 | (Hands) Double Nitrile Gloves (0.11 potential transdermal
ermal (Hands
mm min thickness).[1][2] absorption.[1][2] Change

immediately if stained.[1]

Protects against airborne dust

Ocular Chemical Safety Goggles and splashes.[1][2][3][4] Safety
(Indirect Vent).[1][2] glasses are insufficient for fine
powders.[1]
Prevents accumulation of dye
Body Lab Coat (Buttoned, long dust on street clothing, which
sleeve) + Apron.[1][2] can transport hazards home.

[1]

Handling Protocols: Step-by-Step
Protocol A: Safe Weighing & Solution Preparation

Objective: Prepare a 1% (w/v) stock solution without generating airborne dust.
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e Preparation:
o Turn on fume hood 5 minutes prior.[1]

o Place a damp paper towel (lint-free) on the work surface inside the hood to trap any stray
particles.[1]

o Have a pre-filled solvent container (water/buffer) ready to minimize open powder time.[1]
» Weighing:
o Use a disposable anti-static weighing boat.[1]

o Transfer powder slowly.[1] Do not tap the spatula against the boat; this launches particles.

[1]

o Immediately recap the stock bottle.[1][5] Wipe the threads of the bottle with a damp
Kimwipe before closing to prevent grinding dye in the cap.[1]

e Solubilization:

o Technique: "Paste Method."[1] Add a small volume of solvent to the powder in the
weighing boat or beaker to create a paste before adding the bulk solvent.[1] This wets the
particles and prevents "puffing” when large liquid volumes are added.[1]

o Transfer paste to the volumetric flask using a wash bottle.[1]
o Decontamination:
o Wipe the balance and surrounding area with a wet paper towel.[1]

o Dispose of the weighing boat and wipes as hazardous chemical waste (due to metal
content).[1]

Protocol B: Storage & Stability[1]

» Condition: Store in a cool, dry place away from strong oxidizers and reducing agents.[1]
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» Container: Keep in tightly sealed amber glass or high-density polyethylene (HDPE)
containers.

e Labeling: Must include "Sensitizer" and "Metal Complex Dye" warnings.[1]

Emergency Response & Spill Management

Critical Rule: Do not attempt to dry-sweep dye powder.[1] This guarantees aerosolization.[1]

Spill Detected

Assess Volume & Form
(Powder vs. Liquid)

Powder

Powder Spill

Cover with damp paper towels .
(Do NOT sweep) quu1d

Liquid Spill

Absorb with inert material

Scoop up damp material (Vermiculite/Sand)

Clean surface with soap & water
(Repeat until no color)

Dispose as Heavy Metal Waste

Click to download full resolution via product page
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Figure 2: Decision logic for Acid Green 85 spill remediation.

First Aid Measures

« Inhalation: Move to fresh air immediately. If wheezing occurs, seek medical attention
(suspected sensitization).[1]

o Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use organic solvents
(ethanol/acetone) on skin, as they increase dye permeability.[1]

o Eye Contact: Rinse cautiously with water for 15 minutes.[1] Lift eyelids.[1]

Waste Disposal & Environmental Compliance

Because Acid Green 85 is a metal complex dye (containing Chromium or Cobalt), it cannot be
poured down the drain.[1]

o Segregation: Collect all liquid waste in a carboy labeled "Aqueous Waste - Heavy Metals
(Cr/Co)".

e Solid Waste: Contaminated gloves, weighing boats, and paper towels must be disposed of in
the solid hazardous waste stream, not regular trash.[1]

o Destruction: Do not attempt chemical destruction (bleaching) in the lab, as this may release
free metal ions (e.g., Cr(VI)) which are more toxic than the dye complex.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Acid Green 25 - CD Formulation [formulationbio.com]
e 2. chembk.com [chembk.com]

e 3. seeler.com [seeler.com]

e 4. spectrumchemical.com [spectrumchemical.com]

¢ 5. hclco.com [hclco.com]

e 6. BHAVNACID (ACID ) DYES [bhavnacolourants.com]

¢ To cite this document: BenchChem. [Safety and Handling Precautions for Acid Green 85: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1172249/docs#safety-and-handling-precautions-for-
acid-green-85-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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